Cas no 863868-49-9 (2-Cyano-1,5-dimethylpyrrole-3-boronic acid, pinacol ester)

• Product Name: 2-Cyano-1,5-dimethylpyrrole-3-boronic acid, pinacol ester
• CAS No: 863868-49-9
• MF: C₁₃H₁₉BN₂O₂
• MW: 246.113163232803
• MDL: MFCD13195768
• CID: 828044
• PubChem ID: 53217171
• Update Time: 2025-04-19

2-Cyano-1,5-dimethylpyrrole-3-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carbonitrile
• 1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole-2-carbonitrile
• 1H-Pyrrole-2-carbonitrile,1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (Relat...
• 1H-Pyrrole-2-carbonitrile,1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (Related Reference)
• 2-Cyano-1,5-dimethylpyrrole-3-boronic acid, pinacol ester
• B-4968
• SCHEMBL13868358
• 2-Cyano-1,5-dimethylpyrrole-3-boronic acid,pinacol ester
• AKOS022184088
• AT16490
• MFCD13195768
• 863868-49-9
• SB63977
• DTXSID30682272
• BS-22891
• CS-0176250
• DB-364984
• 2-Cyano-1,5-dimethylpyrrole-3-boronic acid pinacol ester

• MDL： MFCD13195768
• Inchi： 1S/C13H19BN2O2/c1-9-7-10(11(8-15)16(9)6)14-17-12(2,3)13(4,5)18-14/h7H,1-6H3
• InChI Key： IHNFRCFQDGZXRM-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C)N(C)C=2C#N)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 246.15400
• Monoisotopic Mass: 246.1539580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.2Ų

Experimental Properties

• PSA: 47.18000
• LogP: 1.50438